Cas no 105989-40-0 (Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-)

• Product Name: Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
• CAS No: 105989-40-0
• MF: C₁₅H₃₅N₇
• MW: 313.485302209854
• CID: 97377
• PubChem ID: 71333997
• Update Time: 2025-04-18

Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
• 2-[4-(1,4,8,11-tetrazacyclotetradec-6-yl)butyl]guanidine
• N''-[4-(1,4,8,11-TETRAAZACYCLOTETRADECAN-6-YL)BUTYL]GUANIDINE
• DTXSID20762173
• 105989-40-0

• Inchi： 1S/C15H35N7/c16-15(17)22-7-2-1-4-14-12-20-10-8-18-5-3-6-19-9-11-21-13-14/h14,18-21H,1-13H2,(H4,16,17,22)
• InChI Key： QNDWFGXUAHWPDB-UHFFFAOYSA-N
• SMILES： N1CCNCCCNCCNCC(C1)CCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 313.29575
• Monoisotopic Mass: 313.29539415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 110.02
• LogP: 1.52420